Cas no 134391-57-4 (3-(Trifluoromethyl)-1H-indene)

• Product Name: 3-(Trifluoromethyl)-1H-indene
• CAS No: 134391-57-4
• MF: C₁₀H₇F₃
• MW: 184.157793283463
• CID: 1074028
• PubChem ID: 14957596
• Update Time: 2025-06-11

3-(Trifluoromethyl)-1H-indene Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1H-indene
• 1-(trifluoromethyl)indene
• CS-0359648
• 3-(Trifluoromethyl)-1H-indene, 95%
• 134391-57-4
• AKOS005255616
• STL554552
• MFCD11226532
• BBL100758

• MDL： MFCD11226532
• Inchi： 1S/C10H7F3/c11-10(12,13)9-6-5-7-3-1-2-4-8(7)9/h1-4,6H,5H2
• InChI Key： PCPRMODISMAALW-UHFFFAOYSA-N
• SMILES： FC(C1=CCC2C=CC=CC=21)(F)F

Computed Properties

• Exact Mass: 184.04998471g/mol
• Monoisotopic Mass: 184.04998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Flash Point: 70℃
• Refractive Index: n20/D1.489

3-(Trifluoromethyl)-1H-indene Security Information

• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• Hazard Category Code： 22-36/37/38-52
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 3-(Trifluoromethyl)-1H-indene

Introduction to 3-(Trifluoromethyl)-1H-indene (CAS No. 134391-57-4)

3-(Trifluoromethyl)-1H-indene, identified by the Chemical Abstracts Service Number (CAS No.) 134391-57-4, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the indene family, characterized by a benzene ring fused with a cyclopentane ring. The introduction of a trifluoromethyl group at the 3-position of the indene core imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The trifluoromethyl group, a well-known electron-withdrawing substituent, significantly influences the reactivity and stability of the molecule. This modification enhances the lipophilicity and metabolic stability of 3-(Trifluoromethyl)-1H-indene, which are critical factors in drug design. The presence of this group also makes the compound more resistant to oxidative degradation, thereby improving its suitability for long-term storage and industrial applications.

In recent years, 3-(Trifluoromethyl)-1H-indene has been extensively studied for its role in developing novel pharmaceuticals. The compound serves as a key building block in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Researchers have leveraged its structural framework to create derivatives with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in designing small-molecule inhibitors that modulate enzyme activity by interacting with specific amino acid residues.

One of the most compelling aspects of 3-(Trifluoromethyl)-1H-indene is its versatility in cross-coupling reactions. The trifluoromethyl group facilitates various organic transformations, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. These reactions are widely employed in drug discovery pipelines to introduce functional groups at predefined positions within a molecule. The ability to precisely modify the indene core allows chemists to fine-tune the pharmacokinetic properties of their target compounds.

Recent advancements in computational chemistry have further highlighted the potential of 3-(Trifluoromethyl)-1H-indene as a scaffold for drug development. Molecular modeling studies indicate that this compound can effectively interact with biological targets due to its rigid planar structure and optimal hydrogen bonding capabilities. Such insights have guided the design of novel therapeutics with improved efficacy and reduced side effects. Additionally, the compound's fluorescence properties have been explored for applications in bioimaging and diagnostic assays.

The industrial production of 3-(Trifluoromethyl)-1H-indene (CAS No. 134391-57-4) has also seen significant progress. Modern synthetic routes employ catalytic methods that enhance yield and minimize waste, aligning with green chemistry principles. These processes often involve transition metal catalysts that facilitate efficient functionalization without harsh reaction conditions. Such innovations not only improve cost-effectiveness but also contribute to sustainable chemical manufacturing practices.

Moreover, 3-(Trifluoromethyl)-1H-indene has found applications beyond pharmaceuticals. Its unique electronic properties make it an attractive material for organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The trifluoromethyl group enhances charge transport capabilities while maintaining thermal stability, which is crucial for device performance under operational conditions. Researchers are actively investigating its potential as a component in next-generation electronic devices that require high efficiency and durability.

In conclusion, 3-(Trifluoromethyl)-1H-indene (CAS No. 134391-57-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features enable diverse chemical modifications, making it an indispensable tool in drug discovery and materials science. As research continues to uncover new applications for this molecule, its importance in advancing chemical innovation is likely to grow further. The ongoing development of synthetic methodologies and computational tools will continue to expand its potential uses, reinforcing its status as a cornerstone in modern chemical research.